3-{2-[2-(2-chloro-4-methylphenoxy)ethoxy]ethyl}-4(3H)-quinazolinone

• IUPAC Name: 3-[2-[2-(2-chloro-4-methylphenoxy)ethoxy]ethyl]quinazolin-4-one
• InChI: InChI=1S/C19H19ClN2O3/c1-14-6-7-18(16(20)12-14)25-11-10-24-9-8-22-13-21-17-5-3-2-4-15(17)19(22)23/h2-7,12-13H,8-11H2,1H3
• InChI Key: FZPAAHTYDPPRRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCOCCN2C=NC3=CC=CC=C3C2=O)Cl
• Molecular Formula: C19H19ClN2O3
• Molecular Weight: 358.8 g/mol

Description

3-{2-[2-(2-chloro-4-methylphenoxy)ethoxy]ethyl}-4(3H)-quinazolinone is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In

Mechanism of Action

The mechanism of action of 3-{2-[2-(2-chloro-4-methylphenoxy)ethoxy]ethyl}-4(3H)-quinazolinone involves the inhibition of various kinases. This compound binds to the ATP-binding site of kinases, preventing the transfer of phosphate groups to downstream signaling molecules. This leads to the inhibition of cell growth and proliferation, as well as the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-{2-[2-(2-chloro-4-methylphenoxy)ethoxy]ethyl}-4(3H)-quinazolinone include the inhibition of cell growth and proliferation, the induction of apoptosis in cancer cells, and the reduction of blood pressure in animal models. This compound has also been shown to have vasodilatory effects, which may be useful in the treatment of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-{2-[2-(2-chloro-4-methylphenoxy)ethoxy]ethyl}-4(3H)-quinazolinone in lab experiments include its potent kinase inhibitory activity, its ability to induce apoptosis in cancer cells, and its vasodilatory effects. However, the limitations of this compound include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 3-{2-[2-(2-chloro-4-methylphenoxy)ethoxy]ethyl}-4(3H)-quinazolinone. One direction is the exploration of its potential as an anticancer agent in combination with other chemotherapeutic agents. Another direction is the investigation of its potential as a kinase inhibitor in the treatment of other diseases, such as autoimmune disorders and inflammatory diseases. Additionally, the development of more soluble derivatives of this compound may lead to improved pharmacological properties and increased efficacy in vivo.

Scientific Research Applications

3-{2-[2-(2-chloro-4-methylphenoxy)ethoxy]ethyl}-4(3H)-quinazolinone has been studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been explored for its potential as an anticancer agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. In biochemistry, this compound has been studied for its potential as a kinase inhibitor. It has been shown to inhibit the activity of various kinases, including EGFR, VEGFR, and PDGFR. In pharmacology, this compound has been studied for its potential as a cardiovascular drug. It has been shown to have vasodilatory effects and to reduce blood pressure in animal models.